![molecular formula C16H14N4OS B2683359 (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone CAS No. 2191266-06-3](/img/structure/B2683359.png)
(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone
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Overview
Description
Synthesis Analysis
Azirine-triazole hybrids, 1-R-5- (3-aryl-2H-azirin-2-yl)-1H-1,2,3-triazoles, were selectively synthesized by reaction of 1- (3-aryl-2H-azirin-2-yl)-2- (triphenylphosphoranylidene)ethanones with tosyl and (E)-2-benzoylvinyl azides in high yields at room temperature .Molecular Structure Analysis
The molecular formula of this compound is C16H20N4O, and its molecular weight is 284.363.Chemical Reactions Analysis
Azirine-triazole hybrids, 1-R-5- (3-aryl-2H-azirin-2-yl)-1H-1,2,3-triazoles, were selectively synthesized by reaction of 1- (3-aryl-2H-azirin-2-yl)-2- (triphenylphosphoranylidene)ethanones with tosyl and (E)-2-benzoylvinyl azides in high yields at room temperature .Scientific Research Applications
- Anticancer Agents : 1,2,3-triazoles have been investigated for their potential as anticancer drugs. Researchers have synthesized derivatives containing this scaffold and evaluated their cytotoxicity against cancer cell lines .
- Antiviral Agents : The replacement of nucleobases by triazole derivatives has shown promise in antiviral drug discovery .
- Antimicrobial Activity : Some 1,2,3-triazole derivatives exhibit antimicrobial properties, making them relevant for combating bacterial and fungal infections .
- Click Chemistry : The 1,2,3-triazole motif is widely used in click chemistry due to its facile synthesis via copper-catalyzed Huisgen 1,3-dipolar cycloaddition. This approach enables efficient construction of complex molecules .
- Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) : The strain-promoted reaction between azides and alkynes has been employed to create 1,2,3-triazole linkages in bioconjugation and materials science .
- Supramolecular Assemblies : 1,2,3-triazoles participate in non-covalent interactions, leading to the formation of supramolecular assemblies. These structures find applications in materials design and drug delivery .
- Fluorescent Imaging : Triazole-containing fluorophores have been developed for bioimaging applications due to their photophysical properties .
- Bioorthogonal Labeling : 1,2,3-triazoles serve as bioorthogonal handles for selective labeling of biomolecules in living systems. Their compatibility with biological environments makes them valuable tools in chemical biology .
- Functional Polymers : 1,2,3-triazole-based monomers can be incorporated into polymers, leading to materials with tailored properties. These polymers find use in drug delivery, sensors, and coatings .
- Conjugated Systems : Triazole-containing conjugated materials exhibit interesting electronic properties. Researchers explore their potential in organic electronics, solar cells, and light-emitting devices .
Drug Discovery and Medicinal Chemistry
Organic Synthesis and Click Chemistry
Supramolecular Chemistry and Materials Science
Chemical Biology and Bioconjugation
Polymer Chemistry
Materials for Electronics and Optoelectronics
Mechanism of Action
Target of Action
The compound contains a triazole ring and a thiophene ring. Triazole rings are found in many drugs and have a wide range of biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . Thiophene rings are also common in pharmaceuticals and could contribute to the compound’s biological activity.
properties
IUPAC Name |
(4-thiophen-3-ylphenyl)-[3-(triazol-2-yl)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4OS/c21-16(19-9-15(10-19)20-17-6-7-18-20)13-3-1-12(2-4-13)14-5-8-22-11-14/h1-8,11,15H,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXUJIORMEPVMCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC=C(C=C2)C3=CSC=C3)N4N=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(4-(thiophen-3-yl)phenyl)methanone |
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